Cas no 2221812-09-3 (2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane)

• Product Name: 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane
• CAS No: 2221812-09-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD31619393
• CID: 5073707
• Update Time: 2026-03-01

2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane

• MDL： MFCD31619393
• Inchi： 1S/C12H15BrO2/c1-8(2)11-7-9(13)3-4-10(11)12-14-5-6-15-12/h3-4,7-8,12H,5-6H2,1-2H3
• InChI Key： CNSYGQFVVLRPKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane

Comprehensive Overview of 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane (CAS No. 2221812-09-3)

2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane (CAS No. 2221812-09-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This compound, characterized by its unique brominated and isopropyl-substituted phenyl ring coupled with a dioxolane functional group, offers versatile applications in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and reactivity, which make it a valuable building block for advanced chemical synthesis.

The growing interest in 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane is partly driven by the demand for high-performance intermediates in drug discovery. With the rise of AI-driven drug design and green chemistry, this compound's role in facilitating sustainable and efficient synthetic routes has become a hot topic. Its CAS number 2221812-09-3 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern research. Additionally, the compound's bromo and dioxolane functionalities are often discussed in forums focusing on cross-coupling reactions and protective group strategies.

From a structural perspective, 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane features a phenyl ring substituted with a bromo group at the para position and an isopropyl group at the ortho position. The 1,3-dioxolane moiety attached to the ring enhances its stability and reactivity, making it suitable for further functionalization. This combination of features is particularly valuable in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing complex molecular architectures. The compound's CAS No. 2221812-09-3 is often associated with queries about its synthetic protocols and purification methods, highlighting its practical importance.

In the context of material science, 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane is explored for its potential in designing organic electronic materials and liquid crystals. The bromine atom serves as a handle for further modifications, enabling the creation of tailored materials with specific optical or electronic properties. This aligns with the current trend of developing sustainable materials and energy-efficient technologies, which are highly searched topics in scientific and industrial communities. The compound's dioxolane group also contributes to its solubility and processing advantages, making it a candidate for thin-film applications.

Another area of interest is the compound's role in agrochemical research. The isopropyl and bromo substituents are common motifs in herbicides and fungicides, prompting investigations into its utility as a precursor for novel crop protection agents. With the global push toward precision agriculture and reduced environmental impact, CAS No. 2221812-09-3 is frequently mentioned in discussions about next-generation agrochemicals. Its compatibility with green synthesis methods further enhances its appeal in this sector.

From a commercial standpoint, 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane is available through specialized chemical suppliers, often accompanied by detailed technical data sheets and safety guidelines. The compound's CAS number serves as a critical identifier for procurement and regulatory compliance. Online searches for this compound often include terms like "synthesis optimization", "scalable production", and "application case studies", reflecting the diverse needs of end-users. Suppliers and researchers alike emphasize the importance of high-purity grades to ensure consistent performance in experimental and industrial settings.

In summary, 2-(4-Bromo-2-isopropylphenyl)-1,3-dioxolane (CAS No. 2221812-09-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features, including the brominated phenyl ring and dioxolane group, make it a valuable tool for synthetic chemists. As research continues to uncover new uses for this compound, its relevance in cutting-edge technologies and sustainable practices is expected to grow. For those seeking in-depth information, resources such as peer-reviewed journals and chemical databases provide extensive data on its properties and applications.